2-(2-Methoxy-6-methylphenoxy)acetic acid

• IUPAC Name: 2-(2-methoxy-6-methylphenoxy)acetic acid
• InChI: InChI=1S/C10H12O4/c1-7-4-3-5-8(13-2)10(7)14-6-9(11)12/h3-5H,6H2,1-2H3,(H,11,12)
• InChI Key: SCGBULDXHWGNBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC)OCC(=O)O
• Molecular Formula: C10H12O4
• DSSTOX Substance ID: DTXSID50634036
• Molecular Weight: 196.20 g/mol
• CAS No.: 38206-99-4

Description

Molecular Structure Analysis

The molecular structure of a similar compound, “(2-Methylphenoxy)acetic acid”, has been reported. It has a linear formula of CH3C6H4OCH2CO2H.

Scientific Research Applications

• Antimicrobial Activity : A study synthesized 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid, which demonstrated significant antimicrobial activities against several strains of microbes (Noolvi et al., 2016).

• Analytical Application in Herbicide Detection : A molecular imprinted polymer was developed for sensitive and selective trace determination of 4-chloro-2-methylphenoxy acetic acid in complex matrices, demonstrating its application in environmental and biological sample analysis (Omidi et al., 2014).

• Synthesis of Carbazomycin B : The compound was used in the synthesis process of carbazomycin B, a compound potentially useful in medicinal chemistry (Crich & Rumthao, 2004).

• Anti-mycobacterial Agents : Phenoxy acetic acid derivatives synthesized using a similar compound showed potential as anti-mycobacterial agents, indicating their relevance in tuberculosis treatment research (Yar et al., 2006).

• NMR Stereochemical Analysis : In a study, α-methoxyphenyl and α-methoxy-2-naphtyl acetic acids were used as NMR chiral shift reagents for the stereochemical analysis of alkylsulfoxides, showcasing the compound's utility in NMR spectroscopy (Gautier et al., 1997).

• Fluorogenic Labeling Reagent : The methyl ester of a related compound, 4-(6-methoxynaphthalen-2-yl)-4-oxo-2-butenoic acid, was investigated as a fluorogenic labeling agent for HPLC analysis of biologically important thiols, indicating its role in analytical chemistry (Gatti et al., 1990).